Cas no 1805308-63-7 (2-(Difluoromethyl)-4-(fluoromethyl)-3-iodopyridine)

• Product Name: 2-(Difluoromethyl)-4-(fluoromethyl)-3-iodopyridine
• CAS No: 1805308-63-7
• MF: C₇H₅F₃IN
• MW: 287.02098441124
• CID: 4812095
• Update Time: 2025-06-08

2-(Difluoromethyl)-4-(fluoromethyl)-3-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-4-(fluoromethyl)-3-iodopyridine

• Inchi： 1S/C7H5F3IN/c8-3-4-1-2-12-6(5(4)11)7(9)10/h1-2,7H,3H2
• InChI Key： RRFNJTDKYDNSPJ-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=NC=CC=1CF

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• XLogP3: 2.3
• Topological Polar Surface Area: 12.9

Additional information on 2-(Difluoromethyl)-4-(fluoromethyl)-3-iodopyridine

Comprehensive Overview of 2-(Difluoromethyl)-4-(fluoromethyl)-3-iodopyridine (CAS No. 1805308-63-7)

2-(Difluoromethyl)-4-(fluoromethyl)-3-iodopyridine (CAS No. 1805308-63-7) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in the fields of pharmaceutical chemistry and agrochemical research. This compound, characterized by its unique difluoromethyl and fluoromethyl substituents, serves as a versatile building block for the synthesis of complex molecules. Its iodopyridine core makes it particularly valuable for cross-coupling reactions, a topic frequently searched by researchers in organic synthesis and medicinal chemistry.

In recent years, the demand for fluorinated compounds like 2-(Difluoromethyl)-4-(fluoromethyl)-3-iodopyridine has surged due to their enhanced metabolic stability and bioavailability, key attributes often discussed in drug discovery forums. The compound's CAS No. 1805308-63-7 is frequently queried in chemical databases, reflecting its growing relevance in R&D pipelines. Researchers are particularly interested in its potential applications in PET imaging and targeted therapeutics, aligning with the current trend of precision medicine.

The structural features of 2-(Difluoromethyl)-4-(fluoromethyl)-3-iodopyridine also make it a candidate for crop protection agents, a hot topic in sustainable agriculture. Its fluorine atoms contribute to improved pesticide efficacy while minimizing environmental impact, addressing the global push for greener agrochemicals. This dual applicability in pharma and agro sectors underscores its interdisciplinary importance.

From a synthetic chemistry perspective, the compound's 3-iodo position enables palladium-catalyzed reactions, a technique widely explored in high-throughput screening workflows. Online searches for "iodopyridine Suzuki coupling" or "difluoromethyl pyridine applications" often lead to discussions involving this molecule. Its lipophilicity and electrophilic reactivity further make it a subject of interest in ADMET studies, a critical focus area for biotech startups.

Quality control of CAS No. 1805308-63-7 is another trending subject, with analytical chemists developing HPLC methods and NMR protocols to ensure purity for GMP manufacturing. The compound's stability under acidic conditions is frequently tested, as evidenced by queries about "acid-resistant fluoropyridines" in scientific literature. These practical considerations bridge the gap between academic research and industrial scale-up.

Emerging studies suggest potential in material science, where the fluorine-rich structure of 2-(Difluoromethyl)-4-(fluoromethyl)-3-iodopyridine could contribute to liquid crystal or OLED materials. This expands its relevance beyond life sciences into electronics innovation, a connection increasingly noted in cross-disciplinary conferences. Patent analyses reveal growing IP activity around similar halogenated pyridines, indicating commercial viability.

For laboratory safety, standard protocols for handling iodinated compounds apply, though its non-explosive nature and moderate reactivity make it manageable in fume hood conditions. Storage recommendations often include amber glass to prevent photodegradation, a detail commonly searched by process chemists. These operational aspects are crucial for technology transfer between discovery and production teams.

The pricing and availability of CAS No. 1805308-63-7 fluctuate based on custom synthesis demand, with contract research organizations (CROs) frequently listing it in their catalogs. Sourcing inquiries often include terms like "high-purity fluoromethyl pyridine suppliers", reflecting the compound's niche market position. Recent supply chain optimization in fine chemicals has improved accessibility for academic labs and small-scale trials.

In conclusion, 2-(Difluoromethyl)-4-(fluoromethyl)-3-iodopyridine represents a compelling case study in how multifunctional intermediates drive innovation across industries. Its CAS No. 1805308-63-7 serves as a gateway to understanding broader trends in fluorine chemistry, heterocyclic compounds, and molecular design – all areas experiencing exponential growth in scientific publications and investment portfolios.